N-((2-hydroxyquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide

• IUPAC Name: 3,5-dimethoxy-N-[(2-oxo-1H-quinolin-3-yl)methyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C22H24N2O4/c1-14(2)24(22(26)16-10-18(27-3)12-19(11-16)28-4)13-17-9-15-7-5-6-8-20(15)23-21(17)25/h5-12,14H,13H2,1-4H3,(H,23,25)
• InChI Key: URHPJUMNTGSUQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

This compound is a quinoline derivative. Quinoline is a nitrogen-containing heterocyclic compound and it’s a key structure in many pharmaceuticals. The compound you’re asking about has a quinoline ring attached to a benzamide group via a methylene bridge, and it also has isopropyl and dimethoxy groups attached to the benzamide ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the quinoline structure, with additional functional groups attached. Quinoline is an aromatic nitrogen-containing heterocyclic compound.

Chemical Reactions Analysis

Quinoline participates in both electrophilic and nucleophilic substitution reactions. The specific reactions that this compound would undergo would depend on the conditions and the other reactants present.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, it’s likely to have the aromatic properties of quinoline.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that this compound is involved in. Many quinoline derivatives are known to be biologically active compounds possessing several pharmacological activities.

Future Directions

The future research directions would likely involve further studying this compound’s properties and potential applications. Quinoline and its derivatives form an important class of heterocyclic compounds for new drug development.